Cas no 647016-53-3 (1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-)
647016-53-3 structure
Product Name:1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-
CAS No:647016-53-3
MF:C14H12FN3O2
MW:273.262386322021
CID:418476
Update Time:2024-01-29
1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-
- 1H-Indazole-3-carboxamide, N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-
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- Inchi: 1S/C14H12FN3O2/c15-8-3-1-4-9(7-8)16-14(20)13-12-10(17-18-13)5-2-6-11(12)19/h1,3-4,7H,2,5-6H2,(H,16,20)(H,17,18)
- InChI Key: CTIPHDXJFBNLSB-UHFFFAOYSA-N
- SMILES: N1C2=C(C(=O)CCC2)C(C(NC2=CC=CC(F)=C2)=O)=N1
Computed Properties
- Exact Mass: 273.09146
Experimental Properties
- Density: 1.458±0.06 g/cm3(Predicted)
- Boiling Point: 453.4±45.0 °C(Predicted)
- PSA: 74.85
- pka: 9.15±0.20(Predicted)
1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
647016-53-3 (1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-) Related Products
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